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Compound of Interest

4'-Chloro-2',6"-
Compound Name: _
difluoroacetophenone

Cat. No.: B1421174

Essential Safety and Handling Guide for 4'-Chloro-
2',6'-difluoroacetophenone

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational plans for handling 4'-Chloro-2',6'-
difluoroacetophenone in a laboratory setting. The information is compiled to ensure the safety
of researchers, scientists, and drug development professionals.

Hazard Summary and Precautionary Measures

While a specific Safety Data Sheet (SDS) for 4'-Chloro-2',6'-difluoroacetophenone is not
readily available, data from structurally similar compounds suggest that it should be handled
with care. Potential hazards include skin irritation, serious eye irritation or damage, and
respiratory system irritation.[1][2] It may also be harmful if swallowed.[3] Therefore, it is crucial
to wear appropriate personal protective equipment and follow strict safety protocols.

Precautionary Statements:
o Wash hands and any exposed skin thoroughly after handling.[1][4]
¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

e Use only in a well-ventilated area or outdoors.[1]
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Do not eat, drink, or smoke when using this product.[3][4]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Store in a well-ventilated place and keep the container tightly closed.[1][5]

Store in a locked-up area.[1]

Dispose of contents and container to an approved waste disposal plant.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties for 4'-Chloro-2',6'-
difluoroacetophenone is provided in the table below.

Property Value

Molecular Formula CsHsCIF20

Molecular Weight 190.57 g/mol

CAS Number 1017777-45-5

IUPAC Name 1-(4-chloro-2,6-difluorophenyl)ethanone

Source: PubChem CID 46737501[6]

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is critical to ensure safety and minimize
environmental impact.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4'-Chloro-2',6'-difluoroacetophenone.
Selections are based on recommendations for similar chemical compounds.
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PPE Category

Specifications and Standards

Eye and Face Protection

Wear chemical safety goggles and a face shield.
Equipment should comply with OSHA's 29 CFR
1910.133 or European Standard EN166.[1]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber, neoprene) and clothing to prevent skin
exposure.[1][7] Contaminated clothing should
not be allowed out of the workplace and must be

washed before reuse.[4]

Respiratory Protection

If exposure limits are exceeded or if irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[1] A
recommended filter type is an organic gases
and vapors filter (Type A, Brown), conforming to
EN14387.[1]

Step-by-Step Handling Protocol

e Preparation:

o Ensure a well-ventilated area, preferably a chemical fume hood.[2]

o Verify that an emergency eyewash station and safety shower are readily accessible.

o Don all required PPE as specified in the table above.

» Handling:

o Avoid direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[1]

o Avoid ingestion and inhalation.[1]

o Handle the product in a closed system or provide appropriate exhaust ventilation.[4]

e Storage:
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o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[4]

Spill and Emergency Procedures

e Minor Spills:
o Ensure adequate ventilation.[1]

o Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,
sawdust).[1]

o Collect the absorbed material into a suitable, closed container for disposal.[1]
e First Aid:

o If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

o If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.
Take off contaminated clothing and wash it before reuse.[1][5]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][5]

o If Swallowed: Rinse mouth. Do NOT induce vomiting.[4] Immediately call a poison center
or doctor.

Disposal Plan

» Dispose of the chemical and its container at an approved waste disposal plant.[1]
» Do not release into the environment or empty into drains.[1][4]

o All disposal practices must be in accordance with local, state, and federal regulations.
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Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 4'-Chloro-2',6'-
difluoroacetophenone, from initial preparation to final disposal.
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Safe Handling Workflow for 4'-Chloro-2',6'-difluoroacetophenone
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2. Handling
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Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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